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Compound of Interest

Compound Name: Lisinopril dihydrate

Cat. No.: B001146

An In-depth Technical Guide to the Physicochemical Properties of Lisinopril Dihydrate for
Spectroscopy

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential physicochemical
properties of lisinopril dihydrate, with a specific focus on their application in spectroscopic
analysis. The information presented is intended to support research, development, and quality
control activities involving this active pharmaceutical ingredient.

General Physicochemical Properties

Lisinopril dihydrate is the hydrate form of lisinopril, an angiotensin-converting enzyme (ACE)
inhibitor.[1] It presents as a white or almost white crystalline powder.[2][3] Understanding its
fundamental properties is critical for the development of analytical methods and formulations.

Table 1: General Physicochemical Data for Lisinopril Dihydrate
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Property Value Reference(s)
(2S)-1-[(2S)-6-amino-2-
[[(1S)-1-carboxy-3-
Chemical Name phenylpropyllaminolhexanoyllp  [1]
yrrolidine-2-carboxylic
acid;dihydrate
Molecular Formula C21H31N30s - 2H20 [2][4]
Molecular Weight 441.52 g/mol [1112]14]

Appearance

White to off-white crystalline

powder

[1](21[3]

Melting Point

160-177°C (with

decomposition)

[1]021[4]

Solubility Profile

The solubility of lisinopril dihydrate is a key parameter for preparing solutions for

spectroscopic analysis, particularly for UV-Vis and NMR spectroscopy. It is highly soluble in

water but shows limited solubility in many common organic solvents.

Table 2: Solubility of Lisinopril Dihydrate

Solvent Solubility Reference(s)
Soluble (100 mg/mL); Freely

Water [21[31[5]
soluble
Soluble (14 mg/mL); Sparingl

Methanol (14 mo/mb); Spamnal 4o
soluble

Ethanol Insoluble; Practically insoluble [21[31[5]
~6.5 mg/mL (with

DMSO : . [21[5][6]
heating/sonication); Insoluble

Acetone Practically insoluble [3]
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Acid-Base Properties (pKa)

Lisinopril is a polyfunctional ampholyte molecule with four ionizable groups, leading to four
distinct dissociation constants (pKa values).[7] These values are crucial for developing
separation methods like HPLC and capillary electrophoresis and for understanding pH-
dependent solubility and spectroscopic behavior. Several studies have reported pKa values,
with some variations.

Table 3: Reported pKa / log K Values for Lisinopril

pKal/log pKa2 / log pKa3/ log pKa4 | log Method / Reference(s
K4 K3 K2 K1 Conditions )
Potentiometry
& NMR
1.63+0.01 3.13+0.01 7.13+0.01 10.75+0.01  (25°C,0.15M [7][8]
ionic
strength)
2.5 4.0 6.7 10.1 25°C [6][9]
1.68 3.29 7.01 11.12 Not specified [7]
14+0.1 3.00£0.01 7.10+£0.01 10.78 £ 0.01 Not specified [7]

Note: log K values represent protonation constants and are numbered in the reverse order of
pKa values.

Spectroscopic Properties and Methodologies

Spectroscopy is a cornerstone for the identification, quantification, and structural elucidation of
lisinopril dihydrate.

Caption: Relationship between Lisinopril Dihydrate and spectroscopic techniques.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a simple, rapid, and economical method for the quantitative analysis of
lisinopril in bulk and pharmaceutical dosage forms.[10][11] The absorption maximum (Amax) is
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typically observed in the low UV range.

Table 4: UV-Visible Spectroscopic Data for Lisinopril

Solvent /| Medium Amax (nm) Reference(s)
Distilled Water 206 [11]
Ethanol:Water (1:1) 208 [10]

Methanol 212 [12]

0.1N NaOH 246, 254, 258, 261, 267 [9]

0.1N HCI 246, 253, 258, 264, 267 9]

Experimental Protocol (General):

o Preparation of Stock Solution: Accurately weigh and dissolve lisinopril dihydrate powder in
a suitable solvent (e.qg., distilled water) to prepare a standard stock solution (e.g., 100
png/mL).[11]

o Preparation of Working Standards: Perform serial dilutions of the stock solution to create a
range of concentrations (e.g., 10-50 pg/mL).[11]

e Spectrophotometric Measurement: Scan the prepared solutions over a UV range of 200—400
nm using a spectrophotometer, with the solvent serving as a blank.[11]

e Analysis: Determine the Amax from the spectrum. To quantify, construct a calibration curve
by plotting absorbance at Amax against the corresponding concentrations. The linearity of
this curve should be established (e.g., R? > 0.999).[11]

Infrared (IR) Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is used for the identification of lisinopril
dihydrate by analyzing its characteristic functional group vibrations. It is also a powerful tool for
studying polymorphism and hydration states.

Table 5: Key FTIR Absorption Bands for Lisinopril Dihydrate
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Wavenumber (cm~?) Assignment Reference(s)
O-H stretching (water of

3550 _ [13]
hydration)

3400 - 3200 (broad) N-H and O-H stretching [13]

Experimental Protocol (General):

Sample Preparation: Prepare the sample using the potassium bromide (KBr) disk method.
[14] Mix a small amount of lisinopril dihydrate with spectroscopic grade KBr powder.

e Disk Formation: Grind the mixture to a fine powder and compress it under high pressure
using a hydraulic press to form a thin, transparent pellet.

e Spectral Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

e Analysis: Record the spectrum, typically in the range of 4000—400 cm~1, and identify the
characteristic absorption bands corresponding to the functional groups of the molecule.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation
and confirmation of lisinopril. Both *H and *3C NMR are employed, often in combination with 2D

techniques.

Table 6: Reported NMR Chemical Shifts for Lisinopril
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Reported Chemical

Nucleus Conditions . Reference(s)
Shifts (ppm)
_ ~1.9,4.3,6.2, 7.5,
H Solid-state (ss-NMR) [15]
11.3
] Isomerization
Solution )
H observed (cis/trans [12][16]
(D20/CDsCN)
forms)

Full spectrum with
13C Solid-state (ss-NMR) assignments available  [17]
in literature

Experimental Protocol (General):

o Sample Preparation: For solution-state NMR, dissolve an accurately weighed amount of
lisinopril dihydrate in a suitable deuterated solvent (e.g., D20).[7] For solid-state NMR, the
crystalline powder is packed into a specialized rotor.[15]

o Data Acquisition: Acquire spectra on a high-field NMR spectrometer. For 1H NMR, the
spectral window typically covers 0-12 ppm. For 13C NMR, the range is broader, e.g., 0—200

ppm.

» Advanced Experiments: If required, perform 2D NMR experiments (e.g., COSY, HSQC,
HMBC) to establish connectivity and aid in the complete assignment of all proton and carbon
signals.[7]

e Analysis: Process the acquired data (Fourier transform, phase correction, baseline
correction) and integrate the signals. Compare the chemical shifts and coupling constants
with reference data or use them for structural elucidation.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of lisinopril and to study its
fragmentation patterns, which can be used for structural confirmation and in bioanalytical
assays.
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Table 7: Mass Spectrometric Data for Lisinopril

lonization Precursor lon Key Fragment
lon Type Reference(s)
Mode (m/z) lon(s) (m/z)
ESI Positive 406.0 [M+H]* 246.0 [18][19]
ESI Negative 404.3 [M-H]~ 114.1 [20][21]

Note: 'M' refers to the anhydrous lisinopril molecule (MW = 405.5).
Caption: General workflow for the spectroscopic analysis of Lisinopril Dihydrate.
Experimental Protocol (General LC-MS):

o Sample Preparation: Prepare a stock solution of lisinopril dihydrate in a suitable solvent
like methanol.[18] For analysis in biological matrices (e.g., plasma), a protein precipitation or
solid-phase extraction step is required.[18][19]

o Chromatographic Separation: Inject the sample into a Liquid Chromatography (LC) system,
typically with a C18 reversed-phase column, to separate the analyte from other components.
[18]

e lonization: Introduce the eluent from the LC column into the mass spectrometer's ion source,
most commonly an Electrospray lonization (ESI) source. ESI can be operated in either
positive or negative ion mode.[18][21]

e Mass Analysis: The mass analyzer (e.g., a triple quadrupole) is often operated in Selected
Reaction Monitoring (SRM) mode for high selectivity and sensitivity, where a specific
precursor ion is selected and a characteristic product ion resulting from its fragmentation is
monitored.[19]

o Data Analysis: The resulting data is used to generate a chromatogram, and the peak area is
used to quantify the amount of lisinopril present by comparing it to a calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of lisinopril dihydrate for
spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001146#physicochemical-properties-of-lisinopril-
dihydrate-for-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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